Isopropylamine Isopropylamine Isopropylamine appears as a clear colorless liquid with an ammonia-like odor. Flash point -35°F. Boiling point 90°F. Less dense than water Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used as a solvent and to make other chemicals.
Isopropylamine is a member of the class of alkylamines that is propane carrying an amino group at position 2. It is a member of alkylamines and a primary aliphatic amine. It is a conjugate base of an isopropylaminium.
Brand Name: Vulcanchem
CAS No.: 75-31-0
VCID: VC0041738
InChI: InChI=1S/C3H9N/c1-3(2)4/h3H,4H2,1-2H3
SMILES: CC(C)N
Molecular Formula: C3H9N
(CH3)2CHNH2
C3H9N
Molecular Weight: 59.11 g/mol

Isopropylamine

CAS No.: 75-31-0

Reference Standards

VCID: VC0041738

Molecular Formula: C3H9N
(CH3)2CHNH2
C3H9N

Molecular Weight: 59.11 g/mol

Isopropylamine - 75-31-0

CAS No. 75-31-0
Product Name Isopropylamine
Molecular Formula C3H9N
(CH3)2CHNH2
C3H9N
Molecular Weight 59.11 g/mol
IUPAC Name propan-2-amine
Standard InChI InChI=1S/C3H9N/c1-3(2)4/h3H,4H2,1-2H3
Standard InChIKey JJWLVOIRVHMVIS-UHFFFAOYSA-N
SMILES CC(C)N
Canonical SMILES CC(C)N
Boiling Point 90.3 °F at 760 mm Hg (NTP, 1992)
31.7 °C
31.8 °C
91°F
Colorform Colorless liquid [Note: A gas above 91 degrees F]
Colorless, volatile liquid
Colorless to yellow liquid
Density 0.691 at 68 °F (est.) (USCG, 1999)
0.6891 g/cu m at 20 °C
0.7 g/cm³
Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.7
0.687-0.693
0.691
0.69
Flash Point -35 °F (NTP, 1992)
-18 °C (0 °F) (Closed cup)
-35 °F (-37 °C) (open cup)
-37 °C c.c.
-35°F (open cup)
(oc) -35°F
Melting Point -150 °F (NTP, 1992)
-95.1 °C
-95.119 °C
-95.2 °C
-150°F
Physical Description Isopropylamine appears as a clear colorless liquid with an ammonia-like odor. Flash point -35°F. Boiling point 90°F. Less dense than water Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used as a solvent and to make other chemicals.
Liquid
liquid
HYGROSCOPIC COLOURLESS LIQUID WITH AMMONIA ODOUR.
Colourless to yellow liquid; Fishy ammonia aroma
Colorless liquid with an ammonia-like odor.
Colorless liquid with an ammonia-like odor. [Note: A gas above 91°F.]
Description Isopropylamine appears as a clear colorless liquid with an ammonia-like odor. Flash point -35°F. Boiling point 90°F. Less dense than water Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used as a solvent and to make other chemicals.
Isopropylamine is a member of the class of alkylamines that is propane carrying an amino group at position 2. It is a member of alkylamines and a primary aliphatic amine. It is a conjugate base of an isopropylaminium.
Related CAS 15572-56-2 (hydrochloride)
Shelf Life Stable under recommended storage conditions.
Solubility Very soluble (NTP, 1992)
16.92 M
@2ND]
In water, 1X10+6 mg/L at 20 °C /miscible/
Miscible with water
Miscible with ethanol, ether; very soluble in acetone; soluble in benzene, chloroform
Solubility in water: miscible
Soluble in water
Soluble (in ethanol)
Miscible
Synonyms 2-propylamine
2-propylamine hydrochloride
2-propylamine sulfite
isopropylamine
Vapor Density 2.04 (Air = 1)
Relative vapor density (air = 1): 2.0
Vapor Pressure 940.94 mm Hg (USCG, 1999)
579.56 mmHg
579.6 mm Hg at 25 °C
Vapor pressure, kPa at 20 °C: 63.7
460 mmHg
PubChem Compound 6363
Last Modified Nov 11 2021
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